Fragrance Allergy

Description

Fragrance allergy, also known as fragrance contact dermatitis, is an immune-mediated inflammatory skin reaction triggered by exposure to specific chemical compounds found in perfumes, cosmetics, and scented products. Symptoms typically include erythema, pruritus, edema, and vesiculation at the site of contact. It is a common cause of allergic contact dermatitis, affecting a significant portion of the population, and requires avoidance of causative agents for management.